Cas no 10348-48-8 (4-Pentenoic acid, 2-hydroxy-2,4-dimethyl-, ethyl ester)

• Product name: 4-Pentenoic acid, 2-hydroxy-2,4-dimethyl-, ethyl ester
• CAS No: 10348-48-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1137071
• PubChem ID: 11062871

4-Pentenoic acid, 2-hydroxy-2,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-hydroxy-2,4-dimethyl-, ethyl ester
• 10348-48-8
• DTXSID401272686
• Ethyl 2-hydroxy-2,4-dimethyl-4-pentenoate
• SCHEMBL12574804

• Inchi： InChI=1S/C9H16O3/c1-5-12-8(10)9(4,11)6-7(2)3/h11H,2,5-6H2,1,3-4H3
• InChI Key： VRFNBBGJZCALIP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)(CC(=C)C)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų